Cas no 1796946-63-8 (1-Propanone, 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(2,3,4-trimethoxyphenyl)-)

• Product Name: 1-Propanone, 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(2,3,4-trimethoxyphenyl)-
• CAS No: 1796946-63-8
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 5369910
• Update Time: 2025-05-20

1-Propanone, 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(2,3,4-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(2,3,4-trimethoxyphenyl)-

• Inchi： 1S/C19H23N3O4/c1-24-16-6-4-13(18(25-2)19(16)26-3)5-7-17(23)22-9-8-15-14(11-22)10-20-12-21-15/h4,6,10,12H,5,7-9,11H2,1-3H3
• InChI Key： QDGGEQYNSMXOJV-UHFFFAOYSA-N
• SMILES： C(N1CC2=CN=CN=C2CC1)(=O)CCC1=CC=C(OC)C(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 1-Propanone, 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(2,3,4-trimethoxyphenyl)-

1-Propanone, 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(2,3,4-trimethoxyphenyl)-

1-Propanone, 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(2,3,4-trimethoxyphenyl)- is a complex organic compound with the CAS number 1796946-63-8. This compound belongs to the class of heterocyclic compounds and features a unique combination of functional groups and structural motifs that make it a subject of interest in various fields of chemical research. The molecule consists of a pyrido[4,3-d]pyrimidine ring system fused with a dihydro structure and a 2,3,4-trimethoxyphenyl group attached to the propanone moiety. Such structural complexity often suggests potential applications in drug design and materials science.

The pyrido[4,3-d]pyrimidine core is a well-known heterocyclic scaffold that has been extensively studied for its potential in medicinal chemistry. This scaffold is particularly interesting due to its ability to interact with various biological targets, such as kinases and other enzymes. Recent studies have highlighted the importance of such heterocycles in the development of small-molecule inhibitors for therapeutic purposes. The presence of the 2,3,4-trimethoxyphenyl group further enhances the compound's pharmacological profile by introducing electron-donating methoxy groups that can influence both the solubility and bioavailability of the molecule.

One of the most notable aspects of 1-Propanone... is its synthetic versatility. Researchers have employed various methodologies to synthesize this compound, including multi-component reactions and stepwise assembly strategies. These methods not only highlight the compound's accessibility but also underscore its potential as a building block for more complex molecular architectures. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of enantioselective derivatives of this compound, which could be invaluable in exploring stereochemical effects on biological activity.

From a pharmacological standpoint, 1-Propanone... has shown promising activity in preclinical studies targeting specific biological pathways. For example, studies have demonstrated its ability to modulate kinase activity through selective binding to ATP-binding pockets. This property makes it a candidate for further exploration in anti-cancer drug development programs. Additionally, its trimethoxyphenyl group contributes to its lipophilicity profile, which is critical for crossing biological membranes and reaching intracellular targets.

The structural integrity of 1-Propanone... also lends itself well to further functionalization. By modifying substituents on either the pyrido[4,3-d]pyrimidine ring or the phenyl group, researchers can systematically investigate structure-activity relationships (SAR) to optimize potency and selectivity. Such studies are essential for translating promising leads into viable therapeutic agents.

In conclusion,1-Propanone... represents an intriguing compound with significant potential in both academic research and industrial applications. Its unique combination of structural features and functional groups positions it as a valuable tool for exploring novel chemical space and advancing drug discovery efforts.